1-Ethyl-3-(6-pyrrolidin-1-ylpyridin-3-yl)urea

• IUPAC Name: 1-ethyl-3-(6-pyrrolidin-1-ylpyridin-3-yl)urea
• InChI: InChI=1S/C12H18N4O/c1-2-13-12(17)15-10-5-6-11(14-9-10)16-7-3-4-8-16/h5-6,9H,2-4,7-8H2,1H3,(H2,13,15,17)
• InChI Key: OLVKRASIHQUPPJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=CN=C(C=C1)N2CCCC2
• Molecular Formula: C12H18N4O
• Molecular Weight: 234.30 g/mol

Description

1-Ethyl-3-(6-pyrrolidin-1-ylpyridin-3-yl)urea is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as EPPU and is a derivative of pyridine. EPPU has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of EPPU involves its binding to the sigma-1 receptor. This binding results in the modulation of various signaling pathways, leading to changes in cellular processes. EPPU has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
EPPU has been found to have various biochemical and physiological effects. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases. EPPU has also been found to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPPU is its high affinity for the sigma-1 receptor. This makes it a useful tool for studying the role of this receptor in various cellular processes. However, one of the limitations of EPPU is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on EPPU. One area of interest is the development of more potent and selective sigma-1 receptor ligands based on EPPU. Another area of research is the investigation of EPPU as a potential treatment for various neurological and inflammatory disorders. Additionally, the use of EPPU as a tool for studying the sigma-1 receptor in various cellular processes is an area of ongoing research.

Synthesis Methods

The synthesis of EPPU involves the reaction of 6-pyrrolidin-1-ylpyridin-3-amine with ethyl isocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

EPPU has been studied extensively for its potential applications in scientific research. One of the major areas of research has been in the field of neuroscience. EPPU has been found to have a high affinity for the sigma-1 receptor, which is involved in various neurological processes. This has led to the investigation of EPPU as a potential treatment for various neurological disorders.